Cas no 2679929-59-8 (rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid)
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679929-59-8
- EN300-28281808
- rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid
-
- Inchi: 1S/C7H8F5NO4/c1-6(17,4(8)9)2(3(14)15)13-5(16)7(10,11)12/h2,4,17H,1H3,(H,13,16)(H,14,15)/t2-,6+/m1/s1
- InChI Key: PYHDUNNYXVZSSS-IPSUSAMASA-N
- SMILES: FC([C@](C)([C@@H](C(=O)O)NC(C(F)(F)F)=O)O)F
Computed Properties
- Exact Mass: 265.03734855g/mol
- Monoisotopic Mass: 265.03734855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.6Ų
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281808-1g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 1g |
$2134.0 | 2023-09-09 | ||
| Enamine | EN300-28281808-5g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 5g |
$6190.0 | 2023-09-09 | ||
| Enamine | EN300-28281808-10g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 10g |
$9177.0 | 2023-09-09 | ||
| Enamine | EN300-28281808-0.05g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 0.05g |
$1793.0 | 2025-03-19 | |
| Enamine | EN300-28281808-0.1g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 0.1g |
$1879.0 | 2025-03-19 | |
| Enamine | EN300-28281808-0.25g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 0.25g |
$1964.0 | 2025-03-19 | |
| Enamine | EN300-28281808-0.5g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 0.5g |
$2049.0 | 2025-03-19 | |
| Enamine | EN300-28281808-1.0g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 1.0g |
$2134.0 | 2025-03-19 | |
| Enamine | EN300-28281808-2.5g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 2.5g |
$4183.0 | 2025-03-19 | |
| Enamine | EN300-28281808-5.0g |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid |
2679929-59-8 | 95.0% | 5.0g |
$6190.0 | 2025-03-19 |
rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid
Rac-(2R,3R)-4,4-Difluoro-3-Hydroxy-3-Methyl-2-(2,2,2-Trifluoroacetamido)Butanoic Acid
The compound rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2679929-59-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex stereochemistry and unique functional groups, which contribute to its versatile properties and potential uses in drug development.
Structure and Properties: The molecule features a butanoic acid backbone with multiple fluorine substituents, a hydroxyl group, and an acetamido group. The stereochemistry at the 2R and 3R positions plays a critical role in determining its biological activity. Recent studies have highlighted the importance of these stereochemical elements in enhancing the compound's stability and bioavailability. The presence of fluorine atoms also imparts lipophilic properties, which are advantageous in drug design for improving membrane permeability.
Synthesis and Applications: The synthesis of rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid involves multi-step organic reactions, including fluorination and stereoselective synthesis techniques. Researchers have reported optimized methods to achieve high yields and purity levels. This compound has shown promise as an intermediate in the production of bioactive molecules, particularly in the development of peptide-based drugs. Its ability to act as a building block for more complex structures makes it invaluable in medicinal chemistry.
Biological Activity: Recent research has focused on the biological activity of this compound, particularly its role as a substrate or inhibitor in enzymatic reactions. Studies have demonstrated its potential as a modulator of key metabolic pathways, making it a candidate for therapeutic interventions in areas such as diabetes and obesity. Additionally, its interaction with various proteins has been explored using advanced techniques like X-ray crystallography and molecular docking studies.
Toxicological Profile: Understanding the safety profile of rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid is crucial for its application in pharmaceuticals. Preliminary toxicological studies indicate that the compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation.
Future Directions: The ongoing research into this compound emphasizes its potential as a lead molecule for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic applications. Moreover, advancements in computational chemistry are likely to facilitate the design of derivatives with enhanced efficacy and reduced side effects.
In conclusion, rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2679929-59-8) represents a significant advancement in organic synthesis and drug development. Its unique chemical properties and promising biological activity position it as a key player in the future of medicinal chemistry.
2679929-59-8 (rac-(2R,3R)-4,4-difluoro-3-hydroxy-3-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)